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Compound of Interest

Compound Name: Etoprine

CAS No.: 18588-57-3

Cat. No.: B1671760

Get Quote

This guide provides an independent validation and comparison of published research findings

on thiopurines, with a primary focus on Azathioprine. Thiopurines are a class of

immunosuppressive drugs used in the treatment of various autoimmune diseases, including

inflammatory bowel disease (IBD). This document summarizes key efficacy data, details

experimental protocols from prominent studies, and visualizes the core signaling pathways

involved in the mechanism of action of Azathioprine.

Mechanism of Action: Azathioprine and the Rac1
Signaling Pathway
Azathioprine is a prodrug that is converted in the body to its active metabolite, 6-thioguanine

nucleotides (6-TGNs).[1][2] The immunosuppressive effects of Azathioprine are primarily

attributed to the incorporation of 6-TGNs into the DNA of proliferating lymphocytes, which

induces apoptosis (cell death) and suppresses the immune response.[1]

A key signaling pathway targeted by Azathioprine involves the Rac1 protein, a small GTPase

that plays a crucial role in T-cell activation.[1] The metabolite 6-thioguanine triphosphate (6-

thio-GTP) binds to Rac1 and inhibits its activation. This inhibition of Rac1 in CD4+ T
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lymphocytes converts a co-stimulatory signal into an apoptotic signal, leading to the

suppression of the inflammatory response.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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